Cas no 1119369-85-5 (1-(4-Methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: 1-(4-Methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 1119369-85-5
• MF: C₁₅H₂₀ClN₃O₃S
• MW: 357.85560131073
• CID: 6511768
• PubChem ID: 42932664
• Update Time: 2025-06-18

1-(4-Methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033838168
• EN300-26598364
• Z226693506
• 1-(4-methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• [1-(4-methylpiperidin-1-yl)-1-oxopropan-2-yl] 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• 1119369-85-5
• 1-(4-Methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

• Inchi： 1S/C15H20ClN3O3S/c1-9-4-6-19(7-5-9)13(20)10(2)22-14(21)12-11(16)8-17-15(18-12)23-3/h8-10H,4-7H2,1-3H3
• InChI Key： NIZQZJSNQIHPNN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(=O)OC(C)C(N1CCC(C)CC1)=O)SC

Computed Properties

• Exact Mass: 357.0913904g/mol
• Monoisotopic Mass: 357.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 1-(4-Methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

Introduction to 1-(4-Methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 1119369-85-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(4-Methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate, identified by its CAS number 1119369-85-5, represents a significant advancement in the field of chemical biology and medicinal chemistry. This intricate molecular structure, featuring a pyrimidine core modified with various functional groups, has garnered attention for its potential in drug discovery and therapeutic development. The presence of a 4-methylpiperidin-1-yl moiety, combined with an 1-oxopropan-2-yl substituent, alongside a 5-chloro and 2-(methylsulfanyl) group, endows the compound with unique chemical properties that make it a promising candidate for further exploration.

Recent studies have highlighted the versatility of this compound in modulating biological pathways relevant to human health. The pyrimidine scaffold is a cornerstone in medicinal chemistry, frequently employed in the design of nucleoside analogs and kinase inhibitors. In particular, the 5-chloro and 2-(methylsulfanyl) groups have been shown to enhance binding affinity to target proteins, making this compound an attractive scaffold for structure-based drug design. The 4-methylpiperidin-1-yl group contributes to the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine derivatives have been extensively studied for their ability to inhibit enzymes involved in cancer cell proliferation. The structural features of 1-(4-Methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate suggest that it may interact with kinases and other signaling proteins implicated in tumor growth. Preliminary computational studies indicate that the compound can bind to the active sites of these enzymes, potentially disrupting aberrant signaling pathways characteristic of cancer cells.

Furthermore, the compound's chemical properties make it amenable to further derivatization, allowing researchers to fine-tune its activity and selectivity. The 1-oxopropan-2-yl group provides a handle for introducing additional functional moieties, enabling the creation of libraries of analogs for high-throughput screening. This approach has been successfully employed in recent years to identify novel therapeutic agents with improved pharmacokinetic profiles.

In the realm of chemical biology, this compound has also shown promise as a tool for studying enzyme mechanisms. The ability to modulate protein function non-covalently allows researchers to probe dynamic interactions within cellular pathways. For instance, researchers have utilized derivatives of this compound to investigate the role of specific kinases in cellular processes such as differentiation and apoptosis. Such studies not only contribute to our fundamental understanding of biology but also provide insights into potential therapeutic targets for various diseases.

The synthesis of 1-(4-Methylpiperidin-1-yl)-1-oxopropan-2-yl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate presents an interesting challenge due to its complex architecture. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis process, reducing both reaction times and byproduct formation. These improvements are crucial for enabling more extensive biological evaluation and commercialization efforts.

As interest in targeted therapy continues to grow, compounds like 1-(4-Methylpiperidin-1-y)-1-oxypropan -2 -y l 5 -chloro -2 - (methylsulfanyl)pyrimidine -4 -carboxylate are expected to play an increasingly important role in drug development pipelines. Their ability to interact selectively with disease-causing proteins makes them valuable candidates for personalized medicine approaches. Additionally, the growing emphasis on oral bioavailability has driven the design of compounds with enhanced pharmacokinetic properties, such as those incorporating lipophilic groups like the 4-methylpiperidin -1 -y l moiety.

The future prospects for this compound are further illuminated by emerging research trends in chemical biology and medicinal chemistry. Techniques such as cryogenic electron microscopy (CryoEM) are providing unprecedented insights into protein structures at atomic resolution, enabling more precise rational drug design. By integrating structural data with computational modeling, researchers can predict how modifications like those present in this compound will affect its binding affinity and selectivity.

In conclusion, 1 -( 4 - Methyl piper idin - 1 - y l ) - 1 - ox o pro pan - 2 - y l 5 - chlor o - 2 -( methyl sulfany l ) py rim idine - 4 - car box yl ate ( C A S N o .1119369−85−5 ) stands out as a versatile molecule with significant potential in pharmaceutical research . Its unique structural features , combined with its demonstrated ability to modulate key biological pathways , make it a compelling candidate for further development . As synthetic methodologies continue to evolve and our understanding of biological systems deepens , compounds like this one are poised to make substantial contributions to human health .